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Compound of Interest

Compound Name: CLIP (86-100)
Cat. No.: B612705
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
Corticotropin-like Intermediate Lobe Peptide (CLIP) (86-100). The following procedures are
designed to ensure the safety of laboratory personnel and compliance with standard chemical
waste regulations. Given the limited specific hazard data for CLIP (86-100), it is prudent to
handle it as a potentially hazardous chemical waste.

Chemical and Physical Properties of CLIP (86-100)

A clear understanding of the chemical and physical properties of CLIP (86-100) is fundamental
to its safe handling and disposal. The following table summarizes key data for this compound.
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Property Value

Product Name CLIP (86-100)
CAS Number 648881-58-7
Appearance Data not available
Solubility Data not available

Store the container tightly closed in a dry, cool
and well-ventilated place. Store apart from

Storage ) ) ] )
foodstuff containers or incompatible materials.

[1]

Hazard Assessment and Safety Precautions

The Safety Data Sheet (SDS) for CLIP (86-100) indicates that there is no data available for its
GHS classification, including acute toxicity, skin corrosion/irritation, and carcinogenicity.[1] In
the absence of comprehensive hazard data, it is crucial to adopt a cautious approach and
manage all waste containing this peptide as hazardous chemical waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling CLIP (86-
100) and its associated waste. This includes:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.
e Lab Coat: To protect against skin contact.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
the risk of inhalation.[1]

Step-by-Step Disposal Protocol

The proper disposal of CLIP (86-100) requires segregation of waste streams and adherence to
institutional and local regulations for hazardous waste.
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Liquid Waste Disposal

 Inactivation/Neutralization (Recommended): While not definitively required due to lack of
specific data, inactivating the peptide through hydrolysis is a recommended safety measure.
This can be achieved by treating the peptide solution with a strong acid or base to break the
peptide bonds.

o Acid Hydrolysis:

1. In a designated chemical fume hood, carefully add a sufficient volume of 1 M
Hydrochloric Acid (HCI) to the liquid waste containing CLIP (86-100).

2. Ensure the container is properly sealed and labeled.
3. Allow the mixture to stand for a minimum of 24 hours to facilitate degradation.
o Base Hydrolysis:

1. Alternatively, in a chemical fume hood, add 1 M Sodium Hydroxide (NaOH) to the
peptide solution.

2. Seal and label the container.
3. Let the mixture stand for at least 24 hours.

o Neutralization: After the inactivation period, neutralize the solution to a pH between 6.0
and 8.0. For acidic solutions, slowly add a base like sodium bicarbonate. For basic
solutions, add a weak acid.

o Collection: Collect all liquid waste, including the neutralized solution, in a designated, leak-
proof hazardous waste container. The container should be compatible with the chemical
contents.

e Labeling: Clearly label the container with "Hazardous Waste," the name "CLIP (86-100)
waste," and any other components of the solution (e.g., "neutralized HCI solution™).

Solid Waste Disposal
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o Segregation: All solid waste contaminated with CLIP (86-100), such as empty vials, pipette
tips, gloves, and other labware, must be segregated as hazardous solid chemical waste.

o Collection: Place all contaminated solid waste into a designated, leak-proof solid waste
container.

o Labeling: Label the container clearly as "Hazardous Waste," and list the contaminant, "CLIP
(86-100) solid waste."

Storage and Disposal

o Storage: Store all hazardous waste containers in a designated, secure secondary
containment area. This area should be away from incompatible materials. Keep the
containers securely closed except when adding waste.

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[2] Follow your institution's
specific procedures for waste manifest documentation.

Under no circumstances should CLIP (86-100) or its solutions be disposed of down the drain or
in regular trash.[1]

Experimental Protocols: Inactivation of a Peptide
Solution

The following provides a more detailed methodology for the inactivation of a liquid peptide
solution as a pre-treatment step before collection as hazardous waste.

Parameter Specification

Inactivation Reagent 1 M HClor1M NaOH

Inactivation Time Minimum 24 hours

Final pH for Aqueous Waste 6.0-8.0

Storage Temperature for Waste Room Temperature (in a secure area)
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of CLIP (86-100).
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Caption: Disposal workflow for CLIP (86-100) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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